Cas no 50637-92-8 (1-bromo-4-(bromoacetyl)naphthalene)

1-bromo-4-(bromoacetyl)naphthalene structure
50637-92-8 structure
Product Name:1-bromo-4-(bromoacetyl)naphthalene
CAS No:50637-92-8
MF:C12H8Br2O
MW:327.999321937561
CID:2139087
PubChem ID:59611043
Update Time:2025-04-21

1-bromo-4-(bromoacetyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-(bromoacetyl)naphthalene
    • 50637-92-8
    • WDIGQMWKQZSUAL-UHFFFAOYSA-N
    • AKOS018154034
    • 2-Bromo-1-(4-bromonaphthalen-1-yl)ethan-1-one
    • 2-bromo-1-(4-bromonaphthalen-1-yl)-ethanone
    • SY358474
    • MFCD21960620
    • 2-bromo-1-(4-bromo-naphthalen-1-yl)-ethanone
    • DB-311952
    • 2-Bromo-1-(4-bromo-1-naphthalenyl)ethanone
    • SCHEMBL203976
    • 2-bromo-1-(4-bromonaphthalen-1-yl)ethanone
    • Inchi: 1S/C12H8Br2O/c13-7-12(15)10-5-6-11(14)9-4-2-1-3-8(9)10/h1-6H,7H2
    • InChI Key: WDIGQMWKQZSUAL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(CBr)=O)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 327.89214Da
  • Monoisotopic Mass: 325.89419Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų
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